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Compound of Interest

Compound Name:
5-Acetyl-2-amino-4-

hydroxybenzoic acid

Cat. No.: B040613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Acetyl-2-amino-4-hydroxybenzoic acid, with the CAS Number 115651-29-1, is a

substituted aromatic carboxylic acid. Its structure, featuring an acetyl group, an amino group,

and a hydroxyl group on a benzoic acid core, suggests a range of chemical functionalities that

are of interest in medicinal chemistry and materials science. The aminohydroxybenzoic acid

scaffold is a key structural motif in numerous therapeutic agents, exhibiting a wide array of

biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. A

thorough understanding of the physical properties of this compound is fundamental for its

application in research and development, including aspects of its formulation, synthesis, and

quality control.

This technical guide provides a summary of the available physical property data for 5-Acetyl-2-
amino-4-hydroxybenzoic acid and outlines standard experimental protocols for the

determination of key physical characteristics.

Core Physical Properties
Quantitative data for the physical properties of 5-Acetyl-2-amino-4-hydroxybenzoic acid is

not extensively documented in publicly available literature. The following table summarizes the

available information.
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Property Value Source

Molecular Formula C₉H₉NO₄ Synquest Labs

Molecular Weight 195.17 g/mol Synquest Labs

Appearance White powder
Zhejiang Jiuzhou Chem

Co.,Ltd[1]

Boiling Point 456.1°C at 760 mmHg ChemicalBook[2][3][4]

Melting Point Data not available

Solubility Data not available

pKa Data not available

Experimental Protocols
Due to the limited availability of specific experimental data for 5-Acetyl-2-amino-4-
hydroxybenzoic acid, this section details generalized, standard laboratory protocols for the

determination of its key physical properties.

Melting Point Determination
The melting point is a critical indicator of a compound's purity. Pure crystalline solids typically

exhibit a sharp melting point range of 0.5-1.0°C. Impurities tend to lower and broaden the

melting range.

Methodology: Capillary Method using a Melting Point Apparatus[1]

Sample Preparation:

Ensure the sample of 5-Acetyl-2-amino-4-hydroxybenzoic acid is completely dry.

Place a small amount of the powdered sample onto a clean, dry watch glass.

Press the open end of a capillary tube into the powder to collect a small amount of the

sample.[5]
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Invert the capillary tube and tap it gently on a hard surface to pack the sample into the

sealed end.[1][5] The packed sample should be approximately 2-3 mm in height.[5]

Measurement:

Insert the capillary tube into the heating block of the melting point apparatus.[5]

Heat the block rapidly to a temperature approximately 15-20°C below the expected

melting point (if a preliminary rough measurement has been made).

Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium between the

sample and the thermometer.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).[5]

Record the temperature at which the entire sample has turned into a clear liquid (the end

of the melting range).[5]

Purity Assessment: A narrow melting point range is indicative of a high degree of purity.

Boiling Point Determination
Given the high reported boiling point, specialized techniques are required. Standard distillation

at atmospheric pressure may not be suitable as decomposition could occur. The Thiele tube

method is a common technique for determining the boiling point of small quantities of a liquid.

[6]

Methodology: Thiele Tube Method[6]

Sample Preparation:

Place a small amount (approximately 0.5 mL) of the substance into a small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the test tube.
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Apparatus Setup:

The test tube is attached to a thermometer with the bulb of the thermometer level with the

sample.

The assembly is clamped and immersed in a Thiele tube containing a high-boiling point

liquid (e.g., mineral oil or silicone oil).[7]

Measurement:

The side arm of the Thiele tube is heated gently.[6]

As the temperature rises, the air trapped in the capillary tube will bubble out.

Continue heating until a steady stream of bubbles emerges from the capillary tube. This

indicates that the vapor pressure of the sample is equal to the external pressure.[6]

Remove the heat source and allow the apparatus to cool slowly.

The temperature at which the bubbling stops and the liquid is drawn back into the capillary

tube is recorded as the boiling point.[6]

Solubility Determination
The solubility of 5-Acetyl-2-amino-4-hydroxybenzoic acid in various solvents can be

determined qualitatively to establish a solubility profile. This is crucial for purification

(recrystallization), formulation, and understanding its behavior in biological systems.

Methodology: Qualitative Solubility Testing[3][8][9][10]

Solvent Selection: A range of solvents with varying polarities should be tested. A typical

panel would include:

Water (polar, protic)

5% aqueous Sodium Bicarbonate (basic)

5% aqueous Sodium Hydroxide (basic)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.youtube.com/watch?v=BpB8G4B1m5E
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b040613?utm_src=pdf-body
https://www.bellevuecollege.edu/wp-content/uploads/sites/140/2015/06/exp2solubility.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1656635893.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5% aqueous Hydrochloric Acid (acidic)

Methanol (polar, protic)

Ethanol (polar, protic)

Acetone (polar, aprotic)

Ethyl Acetate (intermediate polarity, aprotic)

Dichloromethane (nonpolar, aprotic)

Hexane (nonpolar, aprotic)

Procedure:

Add approximately 10-20 mg of 5-Acetyl-2-amino-4-hydroxybenzoic acid to a small test

tube.

Add the selected solvent dropwise, shaking or vortexing after each addition, up to a total

volume of 1 mL.

Observe whether the solid dissolves completely.

Record the substance as "soluble," "partially soluble," or "insoluble" in each solvent.

The amphoteric nature of the compound can be confirmed by its solubility in both acidic

and basic aqueous solutions.

Mandatory Visualization
The following diagram illustrates a generalized workflow for the experimental determination of a

compound's melting point using a capillary-based apparatus.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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